Cas no 73694-79-8 (Hexane, 1-bromo-2-ethoxy-)

• Product Name: Hexane, 1-bromo-2-ethoxy-
• CAS No: 73694-79-8
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 542104
• PubChem ID: 12560781
• Update Time: 2025-04-19

Hexane, 1-bromo-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-2-ethoxy-
• 1-bromo-2-ethoxyhexane
• KOEFIHVWBUUZES-UHFFFAOYSA-N
• 73694-79-8
• DTXSID70502581
• SCHEMBL11183999

• Inchi： 1S/C8H17BrO/c1-3-5-6-8(7-9)10-4-2/h8H,3-7H2,1-2H3
• InChI Key： KOEFIHVWBUUZES-UHFFFAOYSA-N
• SMILES： BrCC(CCCC)OCC

Computed Properties

• Exact Mass: 208.04628g/mol
• Monoisotopic Mass: 208.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų